Cas no 1067225-49-3 (4-Fluoro-2-(methoxymethoxy)-1-methylbenzene)

• Product Name: 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene
• CAS No: 1067225-49-3
• MF: C₉H₁₁FO₂
• MW: 170.180846452713
• MDL: MFCD31376248
• CID: 5073880
• Update Time: 2026-03-01

4-Fluoro-2-(methoxymethoxy)-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(methoxymethoxy)-1-methylbenzene
• Benzene, 4-fluoro-2-(methoxymethoxy)-1-methyl-
• 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene

• MDL： MFCD31376248
• Inchi： 1S/C9H11FO2/c1-7-3-4-8(10)5-9(7)12-6-11-2/h3-5H,6H2,1-2H3
• InChI Key： AJDFURMBGOGECG-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5

Additional information on 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene

4-Fluoro-2-(methoxymethoxy)-1-methylbenzene (CAS 1067225-49-3): A Versatile Fluorinated Aromatic Building Block

4-Fluoro-2-(methoxymethoxy)-1-methylbenzene (CAS 1067225-49-3) is an important fluorinated aromatic compound that has gained significant attention in pharmaceutical and material science research. This methoxymethoxy-protected fluorotoluene derivative serves as a valuable intermediate for organic synthesis, particularly in the development of novel drug candidates and specialty chemicals.

The molecular structure of 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene features a benzene ring substituted with three functional groups: a fluorine atom at the 4-position, a methoxymethoxy group at the 2-position, and a methyl group at the 1-position. This unique combination of substituents makes it an excellent building block for medicinal chemistry, as the fluorine atom can significantly influence the biological activity and metabolic stability of potential drug molecules.

Recent studies in drug discovery research have highlighted the growing importance of fluorinated aromatic compounds like 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene. The pharmaceutical industry is particularly interested in such compounds due to their ability to improve drug-like properties, including enhanced membrane permeability and increased resistance to metabolic degradation. This aligns with current trends in small molecule drug development where fluorination strategies are becoming increasingly sophisticated.

In synthetic chemistry applications, CAS 1067225-49-3 serves as a versatile intermediate for various transformations. The methoxymethoxy protecting group can be selectively removed under mild acidic conditions, allowing for further functionalization at the 2-position. This characteristic makes it particularly valuable in multi-step synthesis of complex molecules, especially in the construction of fluorinated drug scaffolds.

The compound's stability and solubility properties make it suitable for various organic synthesis methodologies. Researchers have successfully employed 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene in palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and other transition metal-catalyzed transformations. These reactions are fundamental to modern medicinal chemistry and materials science applications.

From a market perspective, the demand for fluorinated aromatic intermediates like CAS 1067225-49-3 has been steadily increasing. This growth is driven by the expanding pharmaceutical sector's need for novel fluorine-containing drug candidates and the material science industry's search for advanced fluorinated polymers and electronic materials. The compound's unique structural features position it well to meet these emerging needs.

Quality control of 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the high purity standards required for pharmaceutical applications. The synthetic route to this compound has been optimized to provide consistent yields and purity, making it a reliable choice for research and development purposes.

Environmental considerations for fluorinated compounds have become increasingly important in recent years. While 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene is not classified as environmentally hazardous, proper handling and disposal procedures should always be followed in laboratory settings. Researchers are encouraged to explore green chemistry approaches when working with such intermediates to minimize environmental impact.

The future outlook for CAS 1067225-49-3 appears promising as the demand for fluorinated building blocks continues to grow in both pharmaceutical and material science applications. Ongoing research into novel synthetic methodologies and the development of new fluorine-containing drugs will likely drive further interest in this versatile compound. Its unique combination of functional groups offers numerous possibilities for structural modifications and derivatizations.

For researchers working with 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene, it's important to consult the latest scientific literature for optimal handling and application protocols. The compound's Material Safety Data Sheet (MSDS) should be reviewed prior to use, and all experiments should be conducted by trained professionals following appropriate safety guidelines. Proper storage conditions typically involve protection from moisture and maintenance at room temperature.

In conclusion, 4-Fluoro-2-(methoxymethoxy)-1-methylbenzene (CAS 1067225-49-3) represents an important fluorinated aromatic intermediate with wide-ranging applications in drug discovery and specialty chemical synthesis. Its unique structural features and versatile reactivity make it a valuable tool for researchers developing new pharmaceutical compounds and advanced materials. As the scientific community continues to explore the benefits of fluorination in various fields, compounds like this will undoubtedly play an increasingly significant role in chemical research and development.